ethyl 4-{[(3-ethoxypropyl)amino]carbonyl}-3,5-dimethyl-1H-pyrrole-2-carboxylate

• Molecular Formula: C15H24N2O4
• Molecular Weight: 296.36 g/mol
• IUPAC Name: ethyl 4-(3-ethoxypropylcarbamoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C15H24N2O4/c1-5-20-9-7-8-16-14(18)12-10(3)13(17-11(12)4)15(19)21-6-2/h17H,5-9H2,1-4H3,(H,16,18)
• InChI Key: NGKOYPPOUBIGGB-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=C(NC(=C1C)C(=O)OCC)C

Description

ETHYL 4-[(3-ETHOXYPROPYL)CARBAMOYL]-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLATE is a synthetic organic compound with the molecular formula C15H24N2O4 It is a derivative of pyrrole, a five-membered aromatic heterocycle, and contains functional groups such as ester, carbamate, and alkyl chains

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 4-[(3-ETHOXYPROPYL)CARBAMOYL]-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLATE typically involves the following steps:

Formation of the Pyrrole Core: The pyrrole core can be synthesized through the condensation of a 1,4-dicarbonyl compound with an amine.

Introduction of Functional Groups: The ester and carbamate groups are introduced through esterification and carbamoylation reactions, respectively.

Final Assembly: The final compound is obtained by reacting the intermediate with 3-ethoxypropylamine under suitable conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

ETHYL 4-[(3-ETHOXYPROPYL)CARBAMOYL]-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLATE can undergo various chemical reactions